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Compound of Interest

Compound Name: 5-Nitro-2-phenylpyridine

Cat. No.: B1332958 Get Quote

This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of 5-Nitro-2-phenylpyridine (CAS No. 89076-64-2). The information is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical and Physical Properties
A summary of the key properties of 5-Nitro-2-phenylpyridine is provided below.

Property Value

CAS Number 89076-64-2

Molecular Formula C₁₁H₈N₂O₂

Molecular Weight 200.19 g/mol

Physical Form Solid

Hazard Identification and Classification
5-Nitro-2-phenylpyridine is classified as acutely toxic if swallowed.
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Hazard Class GHS Classification Signal Word Hazard Statement

Acute Toxicity (Oral) Category 4 Warning
H302: Harmful if

swallowed

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 5-Nitro-2-phenylpyridine. The following table outlines the required PPE.

Body Part Required PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for

protection against potential

skin contact.

Eyes/Face
Safety goggles and/or face

shield

Chemical safety goggles are

mandatory to protect against

dust particles. A face shield

should be worn in conjunction

with goggles if there is a risk of

splashing.

Body Laboratory coat

A fully buttoned lab coat

provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Chemical fume hood

All handling of 5-Nitro-2-

phenylpyridine should be

conducted in a certified

chemical fume hood to prevent

inhalation of dust or vapors.

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a strict operational workflow is essential for the safe handling of 5-Nitro-2-
phenylpyridine.

Preparation and Engineering Controls
Ventilation: Ensure all work is performed within a properly functioning chemical fume hood.

Emergency Equipment: Confirm that an emergency eyewash station and safety shower are

readily accessible.

Decontamination: Prepare a designated area for the decontamination of equipment and

glassware after use.

Handling the Chemical
Personal Protective Equipment: Don all required PPE as outlined in the table above before

entering the handling area.

Weighing and Transfer:

Handle 5-Nitro-2-phenylpyridine as a solid.

Use a spatula or other appropriate tool for transfers to minimize dust generation.

If creating solutions, add the solid to the solvent slowly to avoid splashing.

Avoid Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the chemical, even if gloves were worn.

Post-Handling Procedures
Cleaning: Clean all equipment and the work area thoroughly after use.

Decontamination: Decontaminate all surfaces that may have come into contact with the

chemical.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items in the appropriate hazardous waste stream.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 5-Nitro-2-
phenylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332958#personal-protective-equipment-for-
handling-5-nitro-2-phenylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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